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Compound of Interest

Compound Name: Aselacin C

Cat. No.: B123888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety information and detailed procedural

guidance for the proper disposal of Aselacin C. Given the limited availability of a specific

Safety Data Sheet (SDS) for Aselacin C, this guide is based on established best practices for

the handling and disposal of potent, non-characterized laboratory chemicals. It is designed to

build trust by providing value beyond the product itself, ensuring the safety of laboratory

personnel and minimizing environmental impact.

Immediate Safety and Handling Precautions
Aselacin C is a cyclic pentapeptolide antagonist of endothelin receptors and should be

handled with care.[1][2] Although detailed toxicological data is not readily available, it is prudent

to treat this compound as potentially hazardous.

Personal Protective Equipment (PPE):

All personnel handling Aselacin C must use appropriate PPE to prevent exposure through

inhalation, ingestion, or skin contact.[3][4][5] The recommended PPE levels are based on

general guidelines for handling chemical waste of unknown toxicity.[6]
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Protection Level Equipment Purpose

Eye and Face

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for bulk handling.[5][7]

Protects against splashes and

airborne particles.

Hand
Chemical-resistant gloves

(e.g., nitrile).[5]
Prevents skin contact.

Body
Laboratory coat or chemical-

resistant apron.[5]

Protects against spills and

contamination of personal

clothing.

Respiratory

Use in a well-ventilated area or

a chemical fume hood. For

bulk quantities or if

aerosolization is possible, a

NIOSH-approved respirator

may be necessary.[5]

Minimizes inhalation exposure.

Aselacin C: Known Properties
The following table summarizes the known quantitative data for Aselacin C.[1]

Property Value

CAS Number 156223-08-4

Molecular Formula C₄₆H₆₆N₈O₁₁

Formula Weight 907.1 g/mol

Purity ≥95%

Formulation A solid

Storage Temperature -20°C
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The following step-by-step protocol is a best-practice guide for the disposal of Aselacin C. This

procedure is designed to comply with general laboratory chemical waste guidelines.[8][9][10]

[11]

Experimental Protocol: Chemical Waste Disposal of Aselacin C

Waste Identification and Segregation:

Treat all Aselacin C waste, including pure compound, contaminated labware (e.g., pipette

tips, vials), and solutions, as hazardous chemical waste.[8][9]

Do not mix Aselacin C waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.[10]

Containerization:

Use a designated, leak-proof, and chemically compatible waste container.[9][10]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("Aselacin C") and any known hazard information.[11]

Keep the waste container securely closed except when adding waste.[8][10]

Waste Accumulation:

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation.[10][11]

Ensure the SAA is inspected regularly for any signs of leakage.[10]

Disposal of Empty Containers:

A container that held Aselacin C is considered "empty" when all contents have been

removed by standard practices.[12]

To be disposed of as non-hazardous waste, the empty container should be triple-rinsed

with a suitable solvent.[8][12]
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The rinsate from the triple rinse must be collected and disposed of as hazardous waste.[8]

[12]

Deface the original label on the empty container before disposal.[8]

Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste container.[11]

Do not dispose of Aselacin C down the drain or in regular trash.[8]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Aselacin C.
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Start: Aselacin C Waste Generated

Identify as Hazardous Waste Handle Empty Containers Separately

Segregate from Other Waste Streams

Place in Labeled, Compatible Container

Store in Satellite Accumulation Area

Is Container Full or Pickup Required?

No

Contact EHS for Pickup

Yes

Dispose through Approved Vendor

End: Proper Disposal Complete

Triple-Rinse Container

Collect Rinsate as Hazardous Waste Dispose of Defaced Empty Container

Add to Waste

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Aselacin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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